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Compound of Interest

Compound Name: Potassium hydride

Cat. No.: B1199103

An In-depth Examination of a Powerful Alkali Metal Hydride

Potassium hydride (KH) is a highly reactive, inorganic compound with the chemical formula
KH. As a potent alkali metal hydride, it serves as an exceptionally strong, non-nucleophilic base
in organic synthesis, finding significant application in pharmaceutical and materials science
research. This technical guide provides a detailed overview of its chemical and physical
properties, synthesis, reactivity, and safe handling procedures, with a focus on its utility for
researchers, scientists, and professionals in drug development.

Core Properties of Potassium Hydride

Potassium hydride is a white to gray crystalline powder, though it is most commonly available
commercially as a 20-35% dispersion in mineral oil or paraffin wax to mitigate its pyrophoric
nature.[1][2] It possesses a cubic rock salt crystal structure.[3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of potassium hydride is presented in
Table 1.

Table 1: Physical and Chemical Properties of Potassium Hydride
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Property

Value

Reference(s)

Chemical Formula

KH

[1]2]

Molar Mass 40.1062 g/mol [2]
White to gray crystalline

Appearance [11[2]
powder

Density 1.43 g/cm3 [1112]

Decomposition Temperature ~400-417 °C [1]

Insoluble in non-polar organic

solvents (e.g., benzene, diethyl

Solubility ether). Reacts violently with [1112]
protic solvents (e.g., water,
alcohols).

CAS Number 7693-26-7 [1]

Thermodynamic Data

The thermodynamic properties of potassium hydride underscore its stability and reactivity.

Key thermodynamic data are summarized in Table 2.

Table 2: Thermodynamic Properties of Potassium Hydride

Property

Value

Reference(s)

Standard Enthalpy of
Formation (AfH©298)

-57.82 kJ/mol

[2](3]

Heat Capacity (C)

37.91 J/(mol-K)

[2]

Standard Gibbs Free Energy
of Formation (AG°f)

-50.92 kJ/mol

[3]

Standard Entropy (S°)

49.0 J/(mol-K)

[3]

Synthesis and Commercial Availability
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Potassium hydride is typically synthesized through the direct combination of potassium metal
and hydrogen gas at elevated temperatures.[1][2]

Industrial Synthesis

The industrial production of potassium hydride involves the reaction of molten potassium with
hydrogen gas at temperatures ranging from 200 to 400 °C.[1][2] To manage the highly
exothermic nature of the reaction and to facilitate handling of the final product, the synthesis is
often carried out in a high-boiling point inert medium, such as mineral oil, resulting in a
dispersion.[1]

Potassium Metal (molten)

Reaction Vessel
(200-400 °C)
Inert Oil Dispersion

Potassium Hydride (KH)

Product >
Dispersion in Oil

Reactant

Hydrogen Gas (Hz2)

Click to download full resolution via product page

Caption: Industrial Synthesis of Potassium Hydride.

Alternative Preparations and Enhanced Reactivity

Alternative methods for preparing potassium hydride aim to improve its handling
characteristics and reactivity. One such method involves the homogenization of commercial KH
dispersions with paraffin wax to create a solid form, denoted as KH(P), which is easier to weigh
and handle.[4][5] Additionally, "superactive" potassium hydride with enhanced reactivity can
be prepared from hydrogen and superbasic reagents like t-BuOK-TMEDA in hexane.[6] The
reactivity of KH can also be enhanced by the addition of 18-crown-6, which can act as a phase-
transfer agent.[6]

Reactivity and Applications in Organic Synthesis

Potassium hydride is a powerful superbase, more basic than sodium hydride, and is utilized in
a variety of organic reactions.[2][7] Its primary role is as a deprotonating agent for a wide range
of substrates.
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Deprotonation Reactions

KH is highly effective for the deprotonation of weakly acidic protons, such as those in alcohols,
amines, and carbonyl compounds, to form the corresponding potassium salts (alkoxides,
amides, and enolates).[2][6] It is particularly adept at deprotonating sterically hindered alcohols,
a reaction that is often slow or incomplete with other bases like sodium hydride.[6]

Potassium Hydride (KH)

Potassium Salt (R-O~K*, R2N-K*, Enolate)

Deprotonation + Hydrogen Gas (H2)

Substrate with Acidic Proton
(e.g., R-OH, R2NH, R-CO-CH:2R")

Click to download full resolution via product page

Caption: General Deprotonation Reaction using KH.

Key Applications in Synthesis

The strong basicity of potassium hydride makes it a valuable reagent in numerous synthetic
transformations, including:

o Williamson Ether Synthesis: Generation of alkoxides from alcohols for subsequent reaction
with alkyl halides.

o Enolate Formation: Deprotonation of ketones, esters, and other carbonyl compounds to form
enolates for use in alkylation, acylation, and condensation reactions.[2]

o Condensation Reactions: Facilitating intramolecular condensations such as the Dieckmann
condensation.[8]

o Preparation of Superbases: Used in the preparation of other superbases, such as RNHK and
ROK.[6]

o Wittig Reaction: Generation of phosphorus ylides from phosphonium salts.[4]
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Potassium hydride has also been investigated for its potential in catalysis, for instance, as an
intercalated form in graphite for ammonia synthesis.[1][9]

Experimental Protocols and Safe Handling

The high reactivity of potassium hydride necessitates careful handling in an inert atmosphere
to prevent contact with moisture and air, with which it can react violently and ignite.[6][10]

General Handling of Potassium Hydride Dispersion

The following is a general protocol for handling commercially available potassium hydride
dispersions in mineral oil. All manipulations should be performed in a glovebox or under a
positive pressure of an inert gas (e.g., argon or nitrogen).
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Start: Obtain KH dispersion

Weigh required amount of KH dispersion

'

Transfer dispersion to reaction flask under inert atmosphere

'

Wash KH with a dry, high-boiling hydrocarbon solvent (e.g., hexane) to remove mineral oil

i

Carefully remove the solvent via syringe or cannula

Optional

Dry the washed KH under vacuum

Repeat wash and decant steps as necessary

'

Proceed with the reaction under an inert atmosphere

Reaction Setup Complete

Click to download full resolution via product page

Caption: Workflow for Handling Potassium Hydride Dispersion.
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Representative Experimental Protocol: Deprotonation of
a Hindered Alcohol

This protocol describes the deprotonation of a sterically hindered tertiary alcohol using

potassium hydride, a reaction for which KH is particularly well-suited.

Materials:

Potassium hydride (35 wt. % dispersion in mineral oil)

Hindered tertiary alcohol (e.g., tert-butanol)

Anhydrous tetrahydrofuran (THF)

Dry hexane

Argon or nitrogen gas supply

Schlenk line or glovebox

Magnetic stirrer and stir bar

Syringes and needles

Procedure:

Preparation of KH: In a glovebox or under a positive pressure of argon, weigh the desired
amount of the KH dispersion into a dry, argon-flushed flask equipped with a magnetic stir bar.

Washing the KH: Add dry hexane to the flask to suspend the KH. Allow the gray KH powder
to settle, and then carefully remove the hexane supernatant containing the mineral oil via a
syringe. Repeat this washing procedure two more times.

Drying the KH: Dry the washed KH under a high vacuum for at least one hour to remove any
residual hexane.

Reaction Setup: Reintroduce an inert atmosphere into the flask containing the dry KH. Add
anhydrous THF to the flask to create a slurry.
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» Deprotonation: While stirring the KH slurry, slowly add a solution of the hindered tertiary
alcohol in anhydrous THF dropwise via a syringe. The addition is exothermic, and hydrogen
gas will be evolved. Ensure proper venting of the evolved hydrogen.

o Completion: Stir the reaction mixture at room temperature until the evolution of hydrogen gas
ceases, indicating the completion of the deprotonation. The resulting solution of the
potassium alkoxide is now ready for use in subsequent reactions.

Safety and Disposal

Safety Precautions:

o Always handle potassium hydride in an inert atmosphere (glovebox or under
argon/nitrogen).[11]

o Wear appropriate personal protective equipment, including safety glasses, a fire-retardant
lab coat, and impermeable gloves.[6][11]

o Keep away from water, alcohols, and other protic solvents, as the reaction is violent and
produces flammable hydrogen gas.[10]

o Keep a Class D fire extinguisher, dry sand, or powdered limestone readily available for metal
fires. Do not use water, carbon dioxide, or foam extinguishers.[6][10]

Disposal:

o Excess potassium hydride should be quenched carefully by experienced personnel.[10] A
common method involves the slow, dropwise addition of a less reactive alcohol, such as
isopropanol or tert-butanol, to a suspension of the KH in an inert solvent like toluene under
an inert atmosphere.[10] The resulting alkoxide solution can then be disposed of according
to institutional guidelines.

Conclusion

Potassium hydride is a powerful and versatile superbase with significant utility in modern
organic synthesis, particularly in the context of drug discovery and development where the
construction of complex molecular architectures is paramount. While its high reactivity
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demands stringent handling procedures, a thorough understanding of its properties and

adherence to safety protocols enable its effective and safe use in the laboratory. The

development of more user-friendly formulations, such as paraffin-embedded KH, further

enhances its accessibility and applicability for a broader range of synthetic challenges.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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